Cas no 1314780-53-4 (1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 1314780-53-4
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6216455
• PubChem ID: 129953037
• Update Time: 2025-05-22

1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile
• EN300-1848234
• 1314780-53-4

• Inchi： 1S/C12H13NO2/c1-2-15-11-7-9(3-4-10(11)14)12(8-13)5-6-12/h3-4,7,14H,2,5-6H2,1H3
• InChI Key： SLVWAYLFBQHRIO-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)C1(C#N)CC1)O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53.2Ų

Additional information on 1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile

Recent Advances in the Study of 1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile (CAS: 1314780-53-4)

1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile (CAS: 1314780-53-4) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and neurodegenerative diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug development.

The synthesis of 1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry reported a novel catalytic approach that significantly improves yield and reduces byproducts. This advancement is crucial for large-scale production, which is essential for further preclinical and clinical evaluations. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for oral administration.

Pharmacological investigations have revealed that 1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile exhibits potent anti-inflammatory and neuroprotective effects. In vitro and in vivo studies demonstrated its ability to inhibit key inflammatory cytokines such as TNF-α and IL-6, as well as its role in reducing oxidative stress in neuronal cells. These properties suggest potential applications in treating conditions like rheumatoid arthritis, multiple sclerosis, and Alzheimer's disease. A 2024 study in Nature Chemical Biology further elucidated the compound's mechanism of action, identifying its interaction with specific signaling pathways involved in inflammation and neurodegeneration.

Despite these promising findings, challenges remain in the clinical translation of 1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile. Current research is focused on addressing its pharmacokinetic properties, including bioavailability and metabolic stability. Recent preclinical trials have shown variability in absorption rates, prompting the development of novel formulations to enhance delivery. Additionally, toxicity studies are ongoing to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 1-(3-ethoxy-4-hydroxyphenyl)cyclopropane-1-carbonitrile (CAS: 1314780-53-4) represents a promising therapeutic agent with significant potential in treating inflammatory and neurodegenerative diseases. Continued research into its synthesis, pharmacological effects, and clinical applicability will be critical for its successful development. The compound's unique chemical structure and biological activity make it a valuable subject for further investigation in the field of chemical biology and drug discovery.